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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical guidance for the proper disposal of

glyceryl caprylate-caprate in a laboratory setting. Adherence to these procedures is critical

for ensuring personnel safety, environmental protection, and regulatory compliance. While

glyceryl caprylate-caprate is often not classified as a hazardous substance for transport, it

exhibits toxicity to aquatic organisms and must be disposed of as chemical waste.[1][2] Under

no circumstances should it be poured into drains or waterways.[1]

I. Immediate Actions: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure safety.

Small Spills: Wipe up the material with an absorbent cloth or fleece.[3] Clean the surface

thoroughly to remove any residual contamination.[3]

Large Spills: If it can be done without risk, stop the flow of the material.[3] Contain the spill

using dikes of vermiculite, dry sand, or earth.[3] Absorb the contained material and place it

into appropriate containers for disposal.[3] Following product recovery, flush the area with

water.[3]

Ventilation: Ensure the area is adequately ventilated.[3]
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Personal Protective Equipment (PPE): Personnel involved in the cleanup should wear

appropriate PPE, including eye protection/face shield and chemical-resistant gloves.[1][3][4]

II. Standard Disposal Protocol for Glyceryl
Caprylate-Caprate Waste
The following step-by-step process outlines the standard procedure for collecting and disposing

of glyceryl caprylate-caprate waste, including unused product, contaminated materials, and

residues.

Step 1: Waste Identification and Segregation

Hazard Assessment: Although not always classified as hazardous, treat glyceryl caprylate-
caprate as chemical waste due to its environmental toxicity.[1][2]

Segregation: Do not mix with regular trash. Keep it separate from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[1][3][5] Chemical waste

must be accumulated at or near its point of generation under the control of laboratory

personnel.[6]

Step 2: Container Selection and Management

Compatibility: Use a container that is chemically compatible with glyceryl caprylate-
caprate. Avoid strong alkalies which may react with the product.[3]

Condition: The container must be free from damage, equipped with a secure, leak-proof

closure, and properly sized for the volume of waste.[6]

Filling: Fill containers to no more than 90% of their capacity to prevent spills and allow for

expansion.[7]

Step 3: Waste Labeling

Clarity: The container must be clearly labeled.

Content Requirements: While specific requirements vary, labels should generally include the

words "Hazardous Waste" (as a best practice for chemical waste), a clear description of the
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contents (e.g., "Waste Glyceryl Caprylate-Caprate"), and a symbolic hazard warning (e.g.,

GHS pictograms for environmental or irritant hazards).[8]

Step 4: Accumulation and Storage

Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) at or near the point of generation.[8] This area should be well-

ventilated.[6]

Secondary Containment: It is best practice to use secondary containment systems to prevent

the spread of potential leaks.[6][7]

Storage Time: Waste should be removed from the laboratory according to your institution's

policy and regulatory requirements, which may be up to 12 months for academic labs under

Subpart K regulations or 90 days for other generators.[7][9]

Step 5: Final Disposal

Professional Disposal: Arrange for the transfer of the waste to your facility's Central

Accumulation Area (CAA) for pickup by a licensed waste disposal contractor.[7][8] Never

attempt to dispose of this material through municipal waste or sewer systems.[6]

Empty Containers: Empty containers or liners may retain product residues and must be

disposed of in the same safe manner as the chemical itself.[1][5]

III. Quantitative Data and Regulatory Information
The following table summarizes key quantitative data for glyceryl caprylate-caprate and

general laboratory waste regulations.
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Parameter Value Source

Physical Properties

Flash Point
>150.0 °C (>302.0 °F)[3] /

>180°C[1][4]
[1][3][4]

Melting Point ~36°C[1][4] / 24 - 30°C[5] [1][4][5]

Ecotoxicity Data

Aquatic Toxicity (Daphnia) EC50: 31.6 mg/L (48 hours) [1]

Regulatory Guidelines

EPA Generator Status

An EPA ID number is required

for facilities generating >100

kg (~220 lbs) of hazardous

waste per month.

[8]

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of waste may

be stored in each SAA.
[8]

General Storage Time Limit

Typically up to 90 days, after

which waste must be

transported to a licensed

disposal facility.

[7]

Academic Lab Storage Time

Limit (Subpart K)

Maximum storage time of

twelve months within the

laboratory before removal.

[9]

IV. Disposal Process Workflow
The following diagram illustrates the logical workflow for the proper disposal of glyceryl
caprylate-caprate in a laboratory setting.
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Glyceryl Caprylate-Caprate Disposal Workflow

In-Lab Process

Facility-Level Process
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(Unused Product, Spills,
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Step 2: Select & Fill
Appropriate Waste Container

(Compatible, Sealed, <90% Full)

Step 3: Label Container
('Hazardous Waste', Contents,

Hazard Pictograms)

Step 4: Accumulate in SAA
(Designated, Ventilated,
Secondary Containment)

Transfer to Central
Accumulation Area (CAA)

Periodic Transfer

Step 5: Final Disposal
(Pickup by Licensed
Waste Contractor)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of glyceryl caprylate-caprate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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